Cas no 850568-69-3 (3-(Tetrahydro-2H-pyran-2-yloxy)henylboronic Acid Pinacol Ester)

3-(Tetrahydro-2H-pyran-2-yloxy)phenylboronic acid pinacol ester is a protected boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. The tetrahydro-2H-pyranyl (THP) group enhances stability by protecting the phenolic hydroxyl group, preventing unwanted side reactions during synthesis. This compound offers improved handling and storage compared to its unprotected counterparts due to reduced sensitivity to moisture and air. Its compatibility with diverse reaction conditions makes it a versatile intermediate in pharmaceutical and agrochemical applications. The pinacol ester moiety further stabilizes the boronic acid functionality, ensuring reliable performance in palladium-catalyzed coupling reactions. This reagent is particularly valuable in multi-step syntheses requiring selective deprotection and functionalization.
3-(Tetrahydro-2H-pyran-2-yloxy)henylboronic Acid Pinacol Ester structure
850568-69-3 structure
Product Name:3-(Tetrahydro-2H-pyran-2-yloxy)henylboronic Acid Pinacol Ester
CAS No:850568-69-3
MF:C17H25BO4
MW:304.189005613327
MDL:MFCD06659834
CID:719829
PubChem ID:21865611
Update Time:2025-06-06

3-(Tetrahydro-2H-pyran-2-yloxy)henylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-tetramethyl-2-(3-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane
    • 3-(2-Tetrahydropyranyloxy)benzeneboronic acid pinacol ester
    • 2H-Pyran,tetrahydro-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-
    • 3-(Tetrahydro-2H-pyran-2-yloxy)phenylboronic acid pinacol ester
    • 4,4,5,5-tetramethyl-2-[3-(oxan-2-yloxy)phenyl]-1,3,2-dioxaborolane
    • 2-{[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]oxy}tetrahydro-2H-pyran
    • 3-(2-Tetrahydro-2H-pyran-2-yloxy)benzeneboronic acid,pinacol ester
    • OR4121
    • Tetrahydro-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-2H-pyran (ACI)
    • 2-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]oxane
    • 3-(2-TETRAHYDRO-2H-PYRANOXY)PHENYLBORONIC ACID PINACOL ESTER
    • RIOLVUFARFCCCE-UHFFFAOYSA-N
    • 3-(TETRAHYDROPYRAN-2-YLOXY)PHENYLBORONIC ACID, PINACOL ESTER
    • DTXSID80619073
    • AB26435
    • AKOS015968943
    • BS-23187
    • 3-(Tetrahydro-2H-pyran-2-yloxy)phenylboronic acid pinacol ester, AldrichCPR
    • SCHEMBL1118822
    • MFCD06659834
    • D71302
    • 850568-69-3
    • CS-W012103
    • 3-(Tetrahydro-2H-pyran-2-yloxy)henylboronic Acid Pinacol Ester
    • MDL: MFCD06659834
    • Inchi: 1S/C17H25BO4/c1-16(2)17(3,4)22-18(21-16)13-8-7-9-14(12-13)20-15-10-5-6-11-19-15/h7-9,12,15H,5-6,10-11H2,1-4H3
    • InChI Key: RIOLVUFARFCCCE-UHFFFAOYSA-N
    • SMILES: O(C1CCCCO1)C1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1

Computed Properties

  • Exact Mass: 304.18500
  • Monoisotopic Mass: 304.1845894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • Melting Point: 44-48
  • Boiling Point: 425.232°C at 760 mmHg
  • PSA: 36.92000
  • LogP: 2.89120

3-(Tetrahydro-2H-pyran-2-yloxy)henylboronic Acid Pinacol Ester Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT, KEEP COLD
  • Storage Condition:Sealed in dry,2-8°C

3-(Tetrahydro-2H-pyran-2-yloxy)henylboronic Acid Pinacol Ester Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(Tetrahydro-2H-pyran-2-yloxy)henylboronic Acid Pinacol Ester Pricemore >>

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3-(Tetrahydro-2H-pyran-2-yloxy)henylboronic Acid Pinacol Ester Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:850568-69-3)3-(四氢-2氢-吡喃-2-氧基)苯硼酸
Order Number:LE3470106;LE5448825;LE5448829
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:850568-69-3)3-(四氢-2氢-吡喃-2-氧基)苯硼酸
LE3470106;LE5448825;LE5448829
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
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